Cas no 2229288-77-9 (5-(1-hydroxycyclopropyl)thiophene-3-carbonitrile)

• Product Name: 5-(1-hydroxycyclopropyl)thiophene-3-carbonitrile
• CAS No: 2229288-77-9
• MF: C₈H₇NOS
• MW: 165.212280511856
• CID: 6335289
• PubChem ID: 165723422
• Update Time: 2025-11-06

5-(1-hydroxycyclopropyl)thiophene-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(1-hydroxycyclopropyl)thiophene-3-carbonitrile
• 2229288-77-9
• EN300-2001254

• Inchi： 1S/C8H7NOS/c9-4-6-3-7(11-5-6)8(10)1-2-8/h3,5,10H,1-2H2
• InChI Key： JUMLWULNTCVIEJ-UHFFFAOYSA-N
• SMILES： S1C=C(C#N)C=C1C1(CC1)O

Computed Properties

• Exact Mass: 165.02483502g/mol
• Monoisotopic Mass: 165.02483502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 72.3Ų

Additional information on 5-(1-hydroxycyclopropyl)thiophene-3-carbonitrile

5-(1-hydroxycyclopropyl)thiophene-3-carbonitrile (CAS 2229288-77-9): A Versatile Building Block in Modern Organic Synthesis

The compound 5-(1-hydroxycyclopropyl)thiophene-3-carbonitrile (CAS 2229288-77-9) has emerged as a significant heterocyclic building block in pharmaceutical and materials science research. This thiophene derivative combines the unique electronic properties of the thiophene ring with the structural versatility of a hydroxycyclopropyl group, making it particularly valuable for designing novel bioactive molecules and functional materials.

Recent trends in medicinal chemistry have shown growing interest in cyclopropyl-containing compounds due to their ability to modulate drug metabolism and improve pharmacokinetic properties. The presence of both hydroxyl functionality and nitrile group in this molecule provides multiple handles for further chemical modifications, addressing one of the most searched topics in synthetic chemistry: "how to create diverse molecular architectures from simple building blocks."

The thiophene-3-carbonitrile core of this compound is particularly noteworthy. Thiophene derivatives are frequently searched in relation to "organic electronic materials" and "pharmaceutical intermediates," as evidenced by the rising number of patent applications and research publications. The electron-withdrawing nitrile group at the 3-position enhances the π-deficient character of the thiophene ring, making it suitable for applications in organic semiconductors and photovoltaic materials.

From a synthetic perspective, the 1-hydroxycyclopropyl moiety offers interesting possibilities for ring-opening reactions and further derivatization. This aligns with current research trends focusing on "strain-release chemistry" and "small ring systems in drug discovery," which are among the top searched terms in organic chemistry databases. The compound's molecular weight of 179.22 g/mol and moderate polarity make it suitable for various medicinal chemistry applications where balanced lipophilicity is desired.

In pharmaceutical research, the combination of thiophene and cyclopropyl pharmacophores is particularly valuable. Recent literature searches reveal growing interest in "thiophene-based kinase inhibitors" and "cyclopropyl-containing bioactive compounds," both of which are relevant to this molecule. The hydroxy group provides a handle for prodrug strategies or further functionalization, addressing another frequently searched topic: "how to improve drug solubility through molecular modification."

The compound's potential extends beyond pharmaceuticals. In materials science, searches for "nitrile-functionalized thiophenes for organic electronics" have increased significantly. The 5-(1-hydroxycyclopropyl)thiophene-3-carbonitrile structure could serve as a precursor for conjugated polymers or small-molecule semiconductors, particularly when considering the growing demand for "solution-processable organic electronic materials."

From a chemical reactivity standpoint, this compound offers multiple sites for modification. The nitrile group can be transformed into various functional groups (amides, tetrazoles, or carboxylic acids), while the hydroxycyclopropyl group can participate in ring-opening reactions or serve as a hydrogen bond donor. These features align with frequently searched synthetic chemistry questions like "versatile nitrile transformations" and "cyclopropane ring-opening strategies."

The compound's physicochemical properties make it interesting for drug discovery. With a calculated LogP of approximately 1.5, it falls within the desirable range for many drug candidates, addressing the often-searched "optimal LogP for druglikeness." The presence of both hydrogen bond donor (hydroxyl group) and acceptor (nitrile group) sites contributes to balanced physicochemical properties, a topic frequently discussed in "molecular property optimization" forums.

In the context of green chemistry, which has seen a surge in search interest, the relatively simple structure of 5-(1-hydroxycyclopropyl)thiophene-3-carbonitrile suggests potential for efficient synthesis with minimal waste generation. This connects to popular searches about "atom-economical synthesis" and "sustainable heterocycle preparation."

Recent patent analysis shows growing interest in thiophene-carbonitrile derivatives across multiple industries. The specific combination of hydroxycyclopropyl and thiophene-3-carbonitrile in this compound makes it particularly valuable for intellectual property purposes, as evidenced by increasing searches for "novel thiophene derivatives patent landscape."

For researchers working on kinase inhibitors (a consistently high-search-volume topic), this compound offers an interesting scaffold. The thiophene core can interact with kinase hinge regions, while the nitrile group may coordinate with metal ions in the active site. The cyclopropyl group could help modulate selectivity, addressing another frequently searched concern: "how to improve kinase inhibitor selectivity."

The compound's potential in agrochemical research should not be overlooked, given recent searches for "novel heterocyclic agrochemicals." The thiophene-carbonitrile moiety is known to exhibit various biological activities, while the hydroxycyclopropyl group could influence systemic movement in plants or degradation profiles.

From a safety perspective, the compound's structural features suggest favorable toxicological profiles, an important consideration given increasing searches for "benign by design" compounds. The absence of reactive functional groups reduces potential safety concerns, making it attractive for various applications.

In conclusion, 5-(1-hydroxycyclopropyl)thiophene-3-carbonitrile (CAS 2229288-77-9) represents a versatile and valuable building block that addresses multiple current research trends and frequently searched topics in organic chemistry, medicinal chemistry, and materials science. Its unique combination of thiophene, cyclopropyl, hydroxyl, and nitrile functionalities makes it particularly promising for developing novel bioactive compounds and functional materials.